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Abstract
Methyl (3-hydroxyphenyl)carbamate, a significant carbamate ester, holds considerable

interest within the scientific community, primarily due to its dual role as a key metabolite of the

widely used herbicide Phenmedipham and as a molecule with potential therapeutic

applications. This technical guide provides a comprehensive overview of Methyl (3-
hydroxyphenyl)carbamate, encompassing its chemical identity, known synonyms, and

detailed experimental protocols for its synthesis, analysis, and biological evaluation. The

document is intended to serve as a valuable resource for researchers, scientists, and

professionals engaged in drug development, environmental science, and analytical chemistry.

Chemical Identity and Synonyms
Methyl (3-hydroxyphenyl)carbamate is a carbamate ester with the chemical formula

C₈H₉NO₃. A comprehensive list of its known synonyms and identifiers is provided in Table 1 to

facilitate accurate identification and literature searches.

Table 1: Synonyms and Identifiers for Methyl (3-hydroxyphenyl)carbamate
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Identifier Type Identifier

IUPAC Name methyl N-(3-hydroxyphenyl)carbamate

CAS Number 13683-89-1

PubChem CID 26181

EINECS Number 237-196-4

ChEMBL ID CHEMBL1085707

Synonyms

MHPC, Methyl 3-hydroxycarbanilate, Methyl (m-

hydroxyphenyl)carbamate, 3-

((Methoxycarbonyl)amino)phenol, Carbamic

acid, (3-hydroxyphenyl)-, methyl ester,

phenmedipham TP1, methyl m-

hydroxycarbanilate

Physicochemical Properties
A summary of the key physicochemical properties of Methyl (3-hydroxyphenyl)carbamate is

presented in Table 2. This data is essential for its handling, formulation, and analytical method

development.

Table 2: Physicochemical Properties of Methyl (3-hydroxyphenyl)carbamate

Property Value Reference

Molecular Weight 167.16 g/mol [1]

Melting Point 94-96 °C [1]

Boiling Point 249.8 °C at 760 mmHg [1]

LogP 1.64350 [1]

Water Solubility Insoluble [2]

Synthesis and Degradation Pathways
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Laboratory Synthesis
Methyl (3-hydroxyphenyl)carbamate can be synthesized in the laboratory through the

reaction of 3-aminophenol with methyl chloroformate. This reaction provides a direct route to

the target compound with a high yield.

3-Aminophenol

+Methyl Chloroformate Methyl (3-hydroxyphenyl)carbamate
 

Base
(e.g., NaHCO3)

Click to download full resolution via product page

Synthesis of Methyl (3-hydroxyphenyl)carbamate.

Microbial Degradation of Phenmedipham
Methyl (3-hydroxyphenyl)carbamate is a primary metabolite formed during the microbial

degradation of the herbicide Phenmedipham. This process is initiated by the enzymatic

hydrolysis of the central carbamate linkage in Phenmedipham, a reaction catalyzed by

phenmedipham hydrolase found in soil microorganisms such as Arthrobacter oxydans P52.
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Phenmedipham

Phenmedipham
Hydrolase

Methyl
(3-hydroxyphenyl)carbamate m-Toluidine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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